Cas no 164071-40-3 (Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]-)

• Product Name: Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]-
• CAS No: 164071-40-3
• MF: C₂₃H₂₉N₅O₃
• MW: 423.508064985275
• CID: 145152
• PubChem ID: 3074839
• Update Time: 2025-04-19

Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyridazine-1,4,5(6H)-trione,2,3-dihydro-2,6,7-trimethyl-3-[3-(4-phenyl-1-piperazinyl)propyl]-
• Pyrido(3,4-d)pyridazine-1,4,5(6H)-trione, 2,3-dihydro-3-(3-(4-phenyl-1-piperazinyl)propyl)-2,6,7-trimethyl-
• 2,6,7-trimethyl-3-[3-(4-phenylpiperazin-1-yl)propyl]pyrido[3,4-d]pyridazine-1,4,5-trione
• DTXSID40167702
• 164071-40-3

• Inchi： 1S/C23H29N5O3/c1-17-16-19-20(22(30)24(17)2)23(31)28(25(3)21(19)29)11-7-10-26-12-14-27(15-13-26)18-8-5-4-6-9-18/h4-6,8-9,16H,7,10-15H2,1-3H3
• InChI Key： PLBKDUQINCDKSO-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(C)=CC=2C(N(C)N1CCCN1CCN(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 423.22727
• Monoisotopic Mass: 423.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 613.5°C at 760 mmHg
• Flash Point: 269.4°C
• Refractive Index: 1.66
• PSA: 67.41